Cas no 1021257-72-6 (3-[4-(2-chlorobenzenesulfonyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine)

• Product Name: 3-[4-(2-chlorobenzenesulfonyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine
• CAS No: 1021257-72-6
• MF: C₂₁H₂₁ClN₄O₂S
• MW: 428.935042142868
• CID: 5830328
• PubChem ID: 25840335
• Update Time: 2025-05-24

3-[4-(2-chlorobenzenesulfonyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(2-chlorobenzenesulfonyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine
• 3-[4-(2-chlorophenyl)sulfonylpiperazin-1-yl]-6-(2-methylphenyl)pyridazine
• 1021257-72-6
• F5089-1584
• 3-(4-((2-chlorophenyl)sulfonyl)piperazin-1-yl)-6-(o-tolyl)pyridazine
• AKOS024496528

• Inchi： 1S/C21H21ClN4O2S/c1-16-6-2-3-7-17(16)19-10-11-21(24-23-19)25-12-14-26(15-13-25)29(27,28)20-9-5-4-8-18(20)22/h2-11H,12-15H2,1H3
• InChI Key： RTARAHRJUXNROR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(N1CCN(C2=CC=C(C3C=CC=CC=3C)N=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 428.1073748g/mol
• Monoisotopic Mass: 428.1073748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-[4-(2-chlorobenzenesulfonyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine

3-[4-(2-Chlorobenzenesulfonyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine

The compound with CAS No. 1021257-72-6, known as 3-[4-(2-chlorobenzenesulfonyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine, is a highly specialized organic compound with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of 3-[4-(2-chlorobenzenesulfonyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine is characterized by a pyridazine ring system, which serves as the central scaffold. The pyridazine moiety is substituted at position 3 with a piperazine group that is further modified by a 2-chlorobenzenesulfonyl substituent. Additionally, the pyridazine ring is substituted at position 6 with a 2-methylphenyl group. This combination of functional groups imparts unique electronic and steric properties to the molecule, which are crucial for its biological activity.

Recent research has focused on the synthesis and characterization of this compound. Advanced synthetic methodologies, including multi-component reactions and microwave-assisted synthesis, have been employed to optimize the production process. These studies have not only improved the yield but also enhanced the purity of the compound, making it suitable for further biological evaluations.

The biological activity of 3-[4-(2-chlorobenzenesulfonyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine has been extensively investigated in vitro and in vivo models. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with significant activity against pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, the compound has shown promise in anticancer studies, particularly in inhibiting the proliferation of various cancer cell lines, including breast and colon cancer cells.

One of the most notable findings from recent studies is the compound's ability to modulate key signaling pathways involved in inflammation and cancer progression. For instance, it has been shown to inhibit the NF-kB pathway, which plays a critical role in inflammatory responses. Additionally, its effects on the PI3K/AKT/mTOR pathway suggest potential applications in targeting metastatic cancer cells.

The pharmacokinetic properties of 3-[4-(2-chlorobenzenesulfonyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine have also been evaluated in animal models. Studies indicate that the compound exhibits favorable absorption and bioavailability profiles, making it a viable candidate for further preclinical development. However, additional research is required to fully understand its metabolic pathways and potential toxicity profiles.

In terms of applications, this compound holds great potential in drug discovery programs targeting inflammatory diseases and cancer. Its unique combination of anti-inflammatory and anticancer activities makes it a valuable lead compound for developing novel therapeutic agents. Moreover, its structural versatility allows for further modifications to enhance its efficacy and reduce potential side effects.

In conclusion, 3-[4-(2-chlorobenzenesulfonyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine represents a promising candidate in the field of medicinal chemistry. With ongoing research focusing on its biological activity, pharmacokinetics, and potential therapeutic applications, this compound continues to be an area of active investigation. Its unique structural features and diverse biological activities make it a valuable asset in the quest for innovative treatments for various diseases.